Cas no 2411271-41-3 (N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide)

• Product Name: N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide
• CAS No: 2411271-41-3
• MF: C₁₇H₂₁FN₂O₃
• MW: 320.358648061752
• CID: 6437080
• PubChem ID: 165767719
• Update Time: 2025-07-29

N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411271-41-3
• N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide
• Z3687616787
• EN300-7560877

• Inchi： 1S/C17H21FN2O3/c1-11-2-3-12(8-14(11)18)9-19-16(21)13-4-6-20(7-5-13)17(22)15-10-23-15/h2-3,8,13,15H,4-7,9-10H2,1H3,(H,19,21)
• InChI Key： JTWGIFPLUQUHEX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNC(C1CCN(C(C2CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 320.15362070g/mol
• Monoisotopic Mass: 320.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.9Ų

Additional information on N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide

N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide (CAS No. 2411271-41-3): An Overview

N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide (CAS No. 2411271-41-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide is a complex organic molecule with a molecular formula of C₁₈H₂₃FN₂O₃. The compound features a piperidine ring linked to an oxirane carbonyl group and a substituted phenylmethyl moiety. The presence of the fluorine atom and the methyl group on the phenyl ring imparts unique chemical and biological properties to the molecule. These structural elements contribute to its stability, solubility, and reactivity, making it an attractive candidate for various pharmaceutical applications.

Synthesis Methods

The synthesis of N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide has been reported in several studies, with different approaches focusing on optimizing yield and purity. One common method involves the reaction of 4-fluoro-m-tolylmethylamine with oxirane-2-carbonyl chloride in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). This reaction sequence typically proceeds through an intermediate amide formation step followed by cyclization to form the final product.

Biological Activities

Recent research has highlighted the potential biological activities of N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary investigations have indicated that it may possess neuroprotective effects, which could be beneficial in managing neurodegenerative disorders like Alzheimer's disease.

Pharmacological Studies

In vitro studies have demonstrated that N-[(3-Fluoro-4-Methylphenyl)methyl]-1-(Oxirane-2-Carbonyl)piperidine-4-Carboxamide can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest that the compound may modulate immune responses and reduce inflammation at the cellular level. Furthermore, animal models have shown that oral administration of this compound can significantly alleviate symptoms in models of inflammatory bowel disease (IBD).

Clinical Potential

The clinical potential of N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide is currently being explored through various preclinical studies. Early results are promising, with the compound showing good pharmacokinetic properties and low toxicity profiles. These characteristics make it a viable candidate for further clinical development. Ongoing research aims to optimize dosing regimens and evaluate long-term safety and efficacy in larger animal models before advancing to human trials.

Conclusion

In summary, N-[(3-fluoro-4-methylphenyl)methyl]-1-(oxirane-2-carbonyl)piperidine-4-carboxamide (CAS No. 2411271-41-3) is a promising compound with potential therapeutic applications in inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound may pave the way for innovative treatments in the future.